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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965

For researchers, scientists, and drug development professionals navigating the complexities of
biphasic organic synthesis, the selection of an optimal phase-transfer catalyst (PTC) is
paramount to achieving high yields and reaction efficiency. While a variety of quaternary
ammonium salts are commonly employed, this guide provides a comparative analysis of
Tetramethylammonium Triiodide, examining its efficacy relative to other widely used phase-
transfer catalysts.

Mechanism of Action: The Role of Phase-Transfer
Catalysts

Phase-transfer catalysis facilitates reactions between reactants located in immiscible phases,
typically an aqueous and an organic layer. The catalyst, usually a quaternary ammonium or
phosphonium salt, transports a reactant, typically an anion, from the aqueous phase into the
organic phase, where the reaction with the organic-soluble substrate occurs. This process
overcomes the insolubility barrier, accelerating reaction rates and often allowing for milder
reaction conditions.

The general mechanism for a quaternary ammonium salt like Tetramethylammonium
Triiodide in a liquid-liquid phase-transfer system can be visualized as follows:
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Synthesis of Tetramethylammonium Triiodide

Tetramethylammonium lodide

lodine (12) (IN(CH3)a]*1-)

Dissolve in Methanol

Heat to ~55 °C with Stirring

Cool in Ice Bath

Vacuum Filtration

Crystalline Tetramethylammonium Triiodide
(IN(CH3)a]*I57)

Click to download full resolution via product page
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Available at: [https://www.benchchem.com/product/b1238965#efficacy-of-
tetramethylammoniume-triiodide-as-a-phase-transfer-catalyst-compared-to-others]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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